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Introduction: The Critical Link Between Synthesis
and Application
The remarkable electronic, mechanical, and thermal properties of graphene have positioned it

as a transformative material for next-generation electronics, photonics, and biomedical devices.

[1][2] Chemical Vapor Deposition (CVD) has emerged as the most viable method for producing

large-area, high-quality graphene films suitable for industrial applications.[3][4] However, the

CVD process typically utilizes a metallic catalyst, most commonly copper (Cu) foil, for graphene

growth.[3][4][5] Consequently, a critical post-synthesis step is the transfer of the atomically thin

graphene film from the growth substrate to a technologically relevant target substrate, such as

silicon dioxide (SiO2), glass, or flexible polymers.[1][6][7]

The transfer process is a delicate procedure that can significantly impact the final quality of the

graphene, potentially introducing defects, wrinkles, tears, and contamination.[8][9] These

imperfections can degrade the exceptional intrinsic properties of graphene, thereby

compromising device performance and reliability.[8][10] Therefore, mastering graphene transfer

techniques is paramount for researchers, scientists, and engineers to successfully translate the

promise of graphene into functional devices.
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This comprehensive guide provides detailed application notes and protocols for the most

common and effective techniques for transferring CVD-grown graphene. We will delve into the

mechanistic principles behind each method, offer step-by-step experimental procedures, and

discuss critical parameters and troubleshooting strategies to ensure a high-yield, high-quality

transfer.

I. Wet Transfer Techniques: The Workhorse of
Graphene Transfer
Wet transfer methods are the most widely used and well-established techniques for transferring

CVD graphene, primarily due to their reliability and scalability.[3][11] These methods typically

involve the use of a polymeric support layer to protect the fragile graphene film during the

etching of the metal growth substrate.[3][11]

A. Polymethyl Methacrylate (PMMA)-Assisted Wet
Transfer
The PMMA-assisted wet transfer is the most common and extensively optimized wet transfer

technique.[3][10] PMMA serves as a robust yet flexible support that adheres to the graphene

film, providing mechanical stability throughout the transfer process.[10]

PMMA as a Support Layer: PMMA is chosen for its good adhesion to graphene, mechanical

flexibility, and its solubility in common organic solvents like acetone, which allows for its

eventual removal without significantly damaging the graphene.[10] The molecular weight and

concentration of the PMMA solution are critical parameters that influence the thickness and

uniformity of the support layer, directly impacting the quality of the transferred graphene.[10]

[12]

Metal Etching: A chemical etchant, such as ferric chloride (FeCl₃) or ammonium persulfate

((NH₄)₂S₂O₈), is used to selectively dissolve the copper foil without damaging the graphene

or the PMMA support.[1][11] The choice of etchant and its concentration can affect the

etching rate and the level of metallic ion contamination.

Rinsing and Transfer: Thorough rinsing with deionized (DI) water is crucial to remove etchant

residues and metallic ions, which can otherwise dope the graphene and degrade its
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electronic properties.[10] The transfer onto the target substrate is a delicate step where

wrinkles and folds can be introduced.
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Caption: Workflow for PMMA-assisted wet transfer of CVD graphene.

PMMA Coating:

Prepare a solution of PMMA in a suitable solvent (e.g., anisole or chlorobenzene). A

typical concentration is 4-6% by weight. The molecular weight of the PMMA can be varied

to optimize the support layer's strength and ease of removal.[12]

Place the CVD-grown graphene on copper foil on a spin coater.

Dispense the PMMA solution onto the graphene surface.

Spin-coat at a desired speed (e.g., 1000-4000 rpm) for 30-60 seconds to achieve a

uniform PMMA film.[12]

Bake the PMMA-coated sample on a hotplate at a temperature below the glass transition

temperature of PMMA (e.g., 100-180°C) for 1-5 minutes to remove the solvent and solidify

the film.[12]

Copper Etching:

Protect the backside of the copper foil with tape or by removing the backside graphene

with oxygen plasma.
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Prepare the etchant solution. A common etchant is ferric chloride (FeCl₃) dissolved in DI

water (e.g., 1 M solution) or ammonium persulfate ((NH₄)₂S₂O₈) (e.g., 0.1 M).

Carefully float the PMMA/graphene/Cu stack on the surface of the etchant with the PMMA

side facing up.[13]

Allow the copper foil to completely dissolve. This can take several hours depending on the

etchant and its concentration.[13]

Rinsing and Transfer:

Once the copper is fully etched, the PMMA/graphene film will be left floating on the

etchant surface.

Carefully transfer the floating film to a bath of DI water using a glass slide or a petri dish.

Repeat this rinsing step at least three times to thoroughly remove any residual etchant.[13]

Prepare the target substrate by cleaning it thoroughly (e.g., with acetone, isopropanol, and

DI water, followed by oxygen plasma treatment to make the surface hydrophilic).

Submerge the target substrate into the final DI water bath and carefully scoop the

PMMA/graphene film onto the substrate.

Slowly pull the substrate out of the water at an angle to ensure the film adheres smoothly

without trapping water bubbles.

Drying and PMMA Removal:

Dry the sample in air or on a hotplate at a low temperature (e.g., 60-80°C) for several

minutes to remove any trapped water and improve adhesion.[14]

Immerse the substrate with the PMMA/graphene film in an acetone bath to dissolve the

PMMA. This may take 30 minutes to a few hours.[15]

After the PMMA is dissolved, rinse the sample with isopropanol and then blow-dry with

nitrogen.
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To remove any remaining PMMA residue and improve the graphene-substrate contact, it is

often beneficial to anneal the sample in a furnace under a vacuum or an inert atmosphere

(e.g., Ar/H₂) at 200-400°C.[16]

Advantages Disadvantages

High transfer yield for large-area graphene. Potential for wrinkles, tears, and folds.[17]

Relatively simple and low-cost setup.
PMMA residue can be difficult to completely

remove, affecting electronic properties.[10]

Well-established and widely documented

protocol.

Use of hazardous chemicals (etchants and

solvents).[18]

Compatible with a wide range of target

substrates.
Time-consuming process.[18]

II. Dry Transfer Techniques: Minimizing Liquid-
Induced Defects
Dry transfer methods have been developed to overcome some of the limitations of wet transfer,

such as liquid-induced wrinkles, tears, and chemical contamination.[19][20] These techniques

avoid immersing the graphene in liquid solutions during the transfer process.

A. Thermal Release Tape (TRT) Method
This method utilizes a special adhesive tape that loses its adhesion when heated, allowing for

the release of the transferred graphene onto the target substrate.[3]

Adhesion Control: The thermal release tape has a temperature-sensitive adhesive. At room

temperature, it adheres strongly to the graphene, allowing it to be peeled off from the copper

foil. Upon heating to a specific release temperature, the adhesive force weakens

significantly, enabling the transfer to the target substrate.[3]

Mechanical Peeling: This method relies on the mechanical delamination of the graphene

from the growth substrate, which can be a source of defects if not performed carefully.
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Caption: Workflow for the thermal release tape dry transfer method.

Tape Application:

Laminate the thermal release tape onto the graphene/Cu foil, ensuring conformal contact

without trapping air bubbles. A laminator or a roller can be used to apply uniform pressure.

Copper Etching:

The copper foil is etched away using a suitable etchant, similar to the wet transfer method.

The tape protects the graphene during this process.

Rinsing and Drying:

Rinse the tape/graphene stack thoroughly with DI water to remove etchant residues.

Dry the stack completely.

Transfer to Target Substrate:

Bring the tape/graphene stack into contact with the clean target substrate.

Apply gentle pressure to ensure good adhesion between the graphene and the substrate.

Thermal Release:

Place the entire assembly on a hotplate and heat it to the specified release temperature of

the tape (typically 90-120°C).[3]
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Once the release temperature is reached, the adhesive on the tape will lose its tackiness.

Carefully peel off the thermal release tape, leaving the graphene film on the target

substrate.

Advantages Disadvantages

Reduced risk of liquid-induced wrinkles and

tears.

Potential for adhesive residue on the graphene

surface.[3]

Faster than traditional wet transfer methods. Mechanical peeling can introduce defects.

Avoids the use of organic solvents for polymer

removal.

The quality of the transfer is highly dependent

on the properties of the tape.

B. Viscoelastic Stamp Method
This "all-dry" transfer technique utilizes a viscoelastic stamp, such as polydimethylsiloxane

(PDMS), to pick up and place graphene flakes or films.[5]

Rate-Dependent Adhesion: The adhesion of viscoelastic materials like PDMS is dependent

on the peeling speed. A fast peeling motion results in strong adhesion, allowing the stamp to

pick up the graphene. A slow peeling motion results in weak adhesion, enabling the release

of the graphene onto the target substrate.

Pickup Placement

CVD Graphene on Cu Foil Contact Viscoelastic Stamp Fast Peel
Pick up graphene

Contact Stamp/Graphene to Substrate Slow Peel
Release graphene

Graphene on SubstrateTransferred Graphene

Click to download full resolution via product page

Caption: Workflow for the viscoelastic stamp dry transfer method.
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III. Electrochemical Bubbling Transfer: A Cleaner
and Reusable Approach
The electrochemical bubbling transfer method offers a cleaner and more sustainable alternative

to etchant-based techniques.[21][22] This method utilizes the electrolysis of water to generate

hydrogen bubbles at the interface between the graphene and the metal substrate, which

mechanically delaminates the graphene.[22][23]

Electrochemical Delamination: By applying a voltage in an electrolytic solution, water is

reduced at the cathode (the graphene/metal substrate), producing hydrogen gas. The

formation of these bubbles at the interface overcomes the van der Waals forces holding the

graphene to the substrate, causing it to detach.[22]

Substrate Reusability: Since the metal substrate is not consumed in the process, it can be

reused for subsequent graphene growth, making the process more cost-effective and

environmentally friendly.[22]

Preparation Electrochemical Delamination Transfer Cleanup
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Caption: Workflow for the electrochemical bubbling transfer method.

Support Layer Application:

Apply a support layer, such as PMMA, onto the graphene/metal substrate as described in

the wet transfer protocol.

Electrolytic Cell Setup:

Use the PMMA/graphene/metal as the cathode and a platinum (Pt) wire or another inert

electrode as the anode in an electrolytic cell.[23]
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The electrolyte is typically an aqueous solution of an electrolyte like NaOH or Na₂SO₄.

Delamination:

Apply a DC voltage between the electrodes. Hydrogen bubbles will start to form at the

cathode (graphene/metal interface).

The PMMA/graphene film will gradually detach from the metal substrate.

Transfer and Cleanup:

Once fully detached, the PMMA/graphene film is transferred to a DI water bath for rinsing.

The subsequent steps of transferring to the target substrate, drying, and removing the

support layer are similar to the wet transfer method.

Advantages Disadvantages

Fast and efficient delamination.
Trapped bubbles can damage the graphene

film.[21]

Reusability of the metal growth substrate.[22] Requires an electrochemical setup.

Avoids the use of metal etchants.
The quality of the transfer can be sensitive to

the bubbling rate and uniformity.

Environmentally friendly.
May still require a support layer and subsequent

removal.

IV. Characterization of Transferred Graphene
After the transfer process, it is crucial to characterize the quality of the graphene film to ensure

its suitability for the intended application. Common characterization techniques include:

Optical Microscopy: To visually inspect the integrity and uniformity of the transferred film and

identify large-scale defects like cracks and wrinkles.[2]

Raman Spectroscopy: A powerful non-destructive technique to confirm the presence of

single-layer graphene (from the 2D to G peak intensity ratio), assess the defect density (from
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the D peak), and measure strain and doping levels.[19][24]

Atomic Force Microscopy (AFM): To investigate the surface morphology, roughness, and

thickness of the transferred graphene, and to identify PMMA residues or other contaminants.

[2][19]

Scanning Electron Microscopy (SEM): To visualize the surface of the graphene at a higher

resolution and identify smaller defects.[25]

Sheet Resistance Measurement: To evaluate the electrical conductivity of the transferred

graphene film, which is a key parameter for many electronic applications.[19]

V. Troubleshooting Common Graphene Transfer
Issues
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Problem Potential Cause(s) Solution(s)

Wrinkles and Folds

- Incomplete drying before

PMMA removal- Trapped water

or air bubbles- Stress during

transfer

- Ensure the sample is

completely dry before

dissolving PMMA.- Optimize

the scooping and drying

process to avoid trapping

bubbles.- Use a slower, more

controlled transfer process.

Cracks and Tears

- Fragile PMMA support layer-

Mechanical stress during

handling- Rapid etching or

bubbling

- Use a higher molecular

weight or thicker PMMA layer.-

Handle the floating film with

care.- Optimize the etchant

concentration or applied

voltage for a slower, more

controlled delamination.

PMMA Residue

- Incomplete dissolution of

PMMA- Strong PMMA-

graphene interaction

- Increase the acetone soaking

time or use a fresh acetone

bath.- Perform a final

annealing step at a higher

temperature (in vacuum or

inert atmosphere).[16]

Poor Adhesion to Substrate

- Hydrophobic substrate

surface- Contamination on the

substrate

- Treat the substrate with

oxygen plasma to make it

hydrophilic.- Ensure the

substrate is thoroughly

cleaned before transfer.

High Defect Density (from

Raman)

- Damage during mechanical

peeling (dry transfer)-

Aggressive etching or bubbling

- Optimize the peeling speed

for viscoelastic stamp

methods.- Use a less

aggressive etchant or lower

the voltage for bubbling

transfer.
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VI. Conclusion and Future Outlook
The successful transfer of high-quality, large-area CVD-grown graphene is a critical enabler for

the widespread adoption of graphene-based technologies. While PMMA-assisted wet transfer

remains the most common method, ongoing research is focused on developing cleaner, more

reliable, and scalable transfer techniques. Dry transfer and electrochemical bubbling methods

show great promise in addressing the limitations of wet transfer. As the field progresses, the

development of automated, roll-to-roll transfer processes will be essential for the industrial-

scale production of graphene devices.[18] By understanding the fundamental principles and

meticulously following optimized protocols, researchers and engineers can overcome the

challenges of graphene transfer and unlock the full potential of this remarkable material.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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